Cas no 2680542-97-4 (2-2-bromo-5-(trifluoromethoxy)phenoxyacetic acid)

• Product Name: 2-2-bromo-5-(trifluoromethoxy)phenoxyacetic acid
• CAS No: 2680542-97-4
• MF: C₉H₆BrF₃O₄
• MW: 315.040752887726
• MDL: MFCD34183238
• CID: 5329090
• PubChem ID: 165908498
• Update Time: 2025-06-27

2-2-bromo-5-(trifluoromethoxy)phenoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-bromo-5-(trifluoromethoxy)phenoxy]acetic acid
• Z5015106953
• 2-2-bromo-5-(trifluoromethoxy)phenoxyacetic acid

• MDL： MFCD34183238
• Inchi： 1S/C9H6BrF3O4/c10-6-2-1-5(17-9(11,12)13)3-7(6)16-4-8(14)15/h1-3H,4H2,(H,14,15)
• InChI Key： PAIMOIJSKBEAKZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1OCC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 272
• XLogP3: 3.2
• Topological Polar Surface Area: 55.8

Additional information on 2-2-bromo-5-(trifluoromethoxy)phenoxyacetic acid

2-2-bromo-5-(trifluoromethoxy)phenoxyacetic acid: A Promising Compound in Pharmaceutical Research

2-2-bromo-5-(trifluoromethoxy)phenoxyacetic acid, with the CAS number 2680542-97-4, represents a significant advancement in the development of novel therapeutic agents. This compound belongs to the class of phenoxyacetic acid derivatives, which are widely studied for their potential applications in drug discovery and biological activity. The molecular structure of this compound is characterized by the presence of a bromine atom at the 2-position of the benzene ring, a trifluoromethoxy group at the 5-position, and a phenoxyacetic acid backbone. These structural features contribute to its unique physicochemical properties and biological interactions, making it a subject of interest in both academic and industrial research.

2-2-bromo-5-(trifluoromethoxy)phenoxyacetic acid is particularly notable for its fluorine-containing substituents, which are known to enhance the stability and bioavailability of organic compounds. The trifluoromethoxy group (CF₃O) is a key functional group in modern pharmaceuticals, as it can modulate protein-ligand interactions and metabolic pathways. Recent studies have highlighted the role of fluorinated compounds in improving the selectivity and efficacy of drugs targeting specific receptor systems. For example, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that fluorinated derivatives of similar structures exhibit enhanced antimicrobial activity against multidrug-resistant pathogens, underscoring the importance of fluorine-containing moieties in drug design.

The bromine atom in 2-2-bromo-5-(trifluoromethoxy)phenoxyacetic acid introduces additional electrophilic properties to the molecule, which can influence its receptor binding affinity and metabolic degradation. Bromine-containing compounds are often explored for their potential in antiviral and anti-inflammatory applications. A 2022 review in *Pharmaceutical Research* emphasized the role of halogenated compounds in modulating cell signaling pathways, particularly in the context of inflammatory diseases. The bromine substituent in this compound may also contribute to its lipophilicity, which is critical for drug penetration across biological membranes.

2-2-bromo-5-(trifluoromethoxy)phenoxyacetic acid is synthesized through a multi-step process involving electrophilic substitution reactions and fluorination techniques. The phenoxyacetic acid backbone serves as the core structure, with the trifluoromethoxy group and bromine atom introduced via selective functionalization. Modern synthetic methods, such as photocatalytic fluorination and transition-metal-catalyzed bromination, have enabled the efficient production of this compound with high purity and stereoselectivity. These advancements are critical for large-scale pharmaceutical production and clinical trials.

The pharmacological properties of 2-2-bromo-5-(trifluoromethoxy)phenoxyacetic acid are currently under investigation for their potential applications in neurological disorders and metabolic diseases. Preliminary studies suggest that this compound may exhibit antioxidant activity and anti-inflammatory effects, which are relevant to conditions such as Parkinson's disease and diabetic neuropathy. A 2024 preclinical study published in *Bioorganic & Medicinal Chemistry* reported that similar phenoxyacetic acid derivatives showed promising neuroprotective effects in animal models of neurodegenerative diseases. These findings highlight the potential of fluorinated brominated compounds in targeted therapy.

In addition to its therapeutic potential, 2-2-bromo-5-(trifluoromethoxy)phenoxyacetic acid is also being evaluated for its environmental impact and biodegradability. The fluorine and bromine atoms in its structure may raise concerns about persistent organic pollutants (POPs), which are known to accumulate in the environment. However, recent research has focused on green chemistry approaches to mitigate these risks. For instance, a 2023 study in *Green Chemistry* proposed the use of biodegradable surfactants and enzymatic degradation methods to reduce the environmental footprint of halogenated compounds like this one.

The molecular dynamics of 2-2-bromo-5-(trifluoromethoxy)phenoxyacetic acid are being studied to understand its interactions with biological targets. Computational models have shown that the trifluoromethoxy group can form hydrogen bonds with proteins and nucleic acids, which is essential for drug-target specificity. The bromine atom may also participate in electrostatic interactions with ion channels or receptors, further enhancing its biological activity. These insights are crucial for structure-based drug design and virtual screening techniques used in drug discovery.

Overall, 2-2-bromo-5-(trifluoromethoxy)phenoxyacetic acid represents a promising candidate for further pharmacological research. Its unique molecular structure, combining fluorine and bromine substituents, offers opportunities for novel therapeutic applications. As research in drug development continues to evolve, compounds like this one may play a pivotal role in addressing unmet medical needs and advancing personalized medicine.